Donepezilbenzyl bromide

Specification

• CAS No.: 844694-85-5
• Molecular Formula: C31H36BrNO3
• Molecular Weight: 550.5 g/mol
• IUPAC Name: 2-[(1,1-dibenzylpiperidin-1-ium-4-yl)methyl]-5,6-dimethoxy-2,3-dihydroinden-1-one;bromide
• Standard InChI: InChI=1S/C31H36NO3.BrH/c1-34-29-19-26-18-27(31(33)28(26)20-30(29)35-2)17-23-13-15-32(16-14-23,21-24-9-5-3-6-10-24)22-25-11-7-4-8-12-25;/h3-12,19-20,23,27H,13-18,21-22H2,1-2H3;1H/q+1;/p-1
• Standard InChI Key: SSZOWVQOUFMSCQ-UHFFFAOYSA-M
• SMILES: COC1=C(C=C2C(=C1)CC(C2=O)CC3CC[N+](CC3)(CC4=CC=CC=C4)CC5=CC=CC=C5)OC.[Br-]
• Canonical SMILES: COC1=C(C=C2C(=C1)CC(C2=O)CC3CC[N+](CC3)(CC4=CC=CC=C4)CC5=CC=CC=C5)OC.[Br-]
• Appearance: White to Off-White Solid
• Melting Point: 191-196°C

Introduction

Chemical Properties and Identification

Chemical Identity and Structure

Donepezilbenzyl bromide is formally known as 1,1-Dibenzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidinium bromide. This quaternary salt has a defined chemical structure that incorporates the core elements of the donepezil molecule with specific modifications at the piperidine nitrogen.

The compound is cataloged with the following identifiers:

Parameter	Value
CAS Number	844694-85-5
Molecular Formula	C31H36BrNO3
Molecular Weight	550.53 g/mol
FDA UNII	2L83S3XLZA
SMILES Notation	[Br-].COc1cc2CC(CC3CCN+(Cc5ccccc5)CC3)C(=O)c2cc1OC

Table 1: Chemical identifiers for Donepezilbenzyl bromide

Physical and Chemical Properties

Donepezilbenzyl bromide exhibits distinct physical and chemical characteristics that are important for its handling, storage, and analytical determination. The compound presents as a solid substance with specific properties as detailed below:

Property	Description
Appearance	Solid
Color	White to Off-White
Melting Point	191-196°C
Solubility	Slightly soluble in DMSO (heated), Slightly soluble in Methanol (heated)
Storage Condition	Refrigerator (4°C)
Purity (Commercial Standards)	>95% (HPLC)

Table 2: Physical and chemical properties of Donepezilbenzyl bromide

The compound's limited solubility in common organic solvents necessitates specific handling procedures during analytical testing and synthesis operations. Its stability is optimized under refrigerated conditions, which is an important consideration for laboratory storage and industrial manufacturing processes.

Role in Pharmaceutical Synthesis

Significance in Donepezil Production

Donepezilbenzyl bromide serves as a critical intermediate in the synthesis pathway of donepezil hydrochloride. Donepezil hydrochloride itself is a significant pharmaceutical agent, being the first piperidine-type reversible inhibitor of acetylcholinesterase approved for clinical use.

The synthetic route incorporating donepezilbenzyl bromide has been extensively studied and optimized for commercial production. This intermediate contributes to the structural elements that confer donepezil's selective inhibitory activity against acetylcholinesterase in neuronal tissues while minimizing effects on peripheral cholinesterases.

Synthetic Pathways

Research has documented various synthetic approaches involving donepezilbenzyl bromide. One notable improvement in the synthetic process was described in a 2008 publication that explored the substitution of sodium hydroxide for n-butyl lithium via phase transfer catalysis, potentially offering manufacturing advantages.

Analytical Methods for Detection and Quantification

Chromatographic Techniques

Several analytical methods have been developed for the detection and quantification of donepezilbenzyl bromide, particularly in the context of impurity profiling for donepezil hydrochloride. Gas chromatography (GC) with flame ionization detection has been employed for this purpose, with specific parameters optimized for sensitivity and selectivity.

A detailed gas chromatographic method utilizing a DB-5 column (5% phenyl 95% methylpolysiloxane) with dimensions of 30 m length, 0.53 mm inner diameter, and 5μm film thickness has been documented. The method employs specific temperature programming with injector and detector temperatures set at 220°C and 260°C respectively, utilizing helium as the carrier gas with a split ratio of 2:1 for 5 μL injections.

Sample Preparation and Extraction

Due to the differential solubility characteristics of donepezil hydrochloride (water-soluble) and donepezilbenzyl bromide (cyclohexane-soluble), extraction techniques have been developed for analytical separation. A documented procedure involves:

• Weighing approximately 200 mg of donepezil hydrochloride substance

• Adding 8 mL of purified water to dissolve the sample with gentle shaking

• Adding 2 mL of cyclohexane and stoppered in a test tube

• Vortexing for 3 minutes in a cyclomixer

• Separating the upper organic layer for injection into the analytical system

This liquid-liquid extraction approach effectively partitions the analytes, allowing for selective determination of donepezilbenzyl bromide content in donepezil hydrochloride samples.

High-Performance Liquid Chromatography Methods

High-performance liquid chromatography (HPLC) methods have also been developed for the determination of donepezil hydrochloride assay and related impurities, including donepezilbenzyl bromide. A gradient HPLC method published in 2008 offered improved resolution and sensitivity for this application.

These chromatographic methods are essential for quality control in pharmaceutical manufacturing, ensuring that the donepezil hydrochloride active ingredient meets stringent purity requirements with acceptable limits for potential impurities, including residual donepezilbenzyl bromide.

Research Applications

Structure-Activity Relationship Studies

While specific information on structure-activity relationship studies involving donepezilbenzyl bromide itself is limited in the provided search results, the compound's structural relationship to donepezil makes it relevant for broader research into acetylcholinesterase inhibitors and potential multi-target directed ligands for Alzheimer's disease.

The quaternary ammonium structure of donepezilbenzyl bromide provides insights into the chemical features that influence binding to acetylcholinesterase and related targets, potentially informing the development of next-generation therapeutics for neurodegenerative conditions.